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Compound of Interest

Compound Name: Viniferol D

Cat. No.: B15592546 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural sources, isolation, and

purification of Viniferol D, a promising stilbenoid found in Vitis vinifera (grapevine). The

document details experimental protocols, summarizes quantitative data of related compounds,

and visualizes key processes to support research and development in natural product

chemistry and drug discovery.

Natural Sources of Viniferol D
Viniferol D is a resveratrol trimer, a class of polyphenolic compounds known for their diverse

biological activities. The primary natural source of (+)-Viniferol D identified to date is the stems

of the grapevine cultivar Vitis vinifera 'Kyohou'[1][2][3]. While present in other parts of the

grapevine, such as canes and roots, the stems of this specific cultivar have been the source for

its initial isolation and structural elucidation[1][4]. Grapevine canes, in general, are a rich

source of a variety of stilbenoids, including monomers, dimers, trimers, and tetramers of

resveratrol[5][6][7].

Quantitative Analysis of Stilbenoids in Vitis vinifera
Quantitative data specifically for Viniferol D is not widely available in the current literature.

However, extensive research has been conducted on the concentration of other major

stilbenoids in grapevine canes, which provides a valuable context for the potential yield of
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related compounds. The concentration of these stilbenoids can vary significantly depending on

the grapevine cultivar, environmental conditions, and extraction methodology[6][8][9][10][11].

Stilbenoid Plant Part
Vitis vinifera
Cultivar

Concentration
(mg/kg dry
weight)

Reference

trans-Resveratrol Canes Pinot Noir 3450 [5]

trans-ε-Viniferin Canes Pinot Noir 1300 [5]

trans-Resveratrol Canes Merlot 1181 [9]

trans-ε-Viniferin Canes Merlot 2263 [9]

trans-Resveratrol Canes
Cabernet

Moravia
6030 [10][11]

trans-ε-Viniferin Canes
Cabernet

Moravia
2260 [10][11]

R2-Viniferin

(tetramer)
Canes

Cabernet

Moravia
510 [10][11]

Miyabenol C

(trimer)
Canes Lambrusco

Main trimer

detected
[6]

Experimental Protocols for Isolation and
Purification
The following is a detailed methodology for the isolation of Viniferol D from Vitis vinifera stems,

based on the established protocol for its initial discovery[2].

Plant Material and Extraction
Plant Material: Fresh stems of Vitis vinifera 'Kyohou' are collected and air-dried.

Grinding: The dried stems are ground into a coarse powder to increase the surface area for

extraction.
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Solvent Extraction: The powdered plant material is subjected to solvent extraction. A

common method involves maceration with a polar solvent such as methanol or a mixture of

chloroform and methanol. This process is typically repeated multiple times to ensure

exhaustive extraction.

Chromatographic Purification
A multi-step chromatographic approach is essential for the isolation of pure Viniferol D from

the crude extract.

Initial Fractionation (Silica Gel Chromatography):

The crude extract is concentrated under reduced pressure to yield a residue.

This residue is adsorbed onto silica gel and subjected to column chromatography.

A gradient elution is performed using a solvent system of increasing polarity, typically

starting with n-hexane and gradually increasing the proportion of ethyl acetate and then

methanol.

Fractions are collected and monitored by Thin Layer Chromatography (TLC) to identify

those containing stilbenoids.

Medium Pressure Liquid Chromatography (MPLC):

Fractions enriched with stilbene trimers are pooled and further purified using reversed-

phase MPLC on a C8 column.

A mobile phase consisting of a methanol-water gradient is employed to separate

compounds based on their hydrophobicity.

Final Purification (Preparative TLC and Sephadex LH-20):

The fraction containing Viniferol D from MPLC is subjected to preparative TLC on silica

gel plates. A solvent system such as chloroform-methanol-water is used for development.

The band corresponding to Viniferol D is scraped from the plate and the compound is

eluted from the silica gel.
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A final purification step using Sephadex LH-20 column chromatography with methanol as

the eluent is performed to remove any remaining impurities, yielding pure (+)-Viniferol D.

Structure Elucidation
The structure of the isolated compound is confirmed using a combination of spectroscopic

techniques:

Mass Spectrometry (MS): High-resolution FABMS or ESI-MS is used to determine the

molecular formula.

Nuclear Magnetic Resonance (NMR): 1H and 13C NMR, along with 2D NMR techniques

(COSY, HMQC, HMBC), are employed to elucidate the detailed chemical structure and

stereochemistry of Viniferol D.
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Workflow for the Isolation of Viniferol D

Vitis vinifera 'Kyohou' Stems

Grinding

Solvent Extraction
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(n-Hexane/EtOAc/MeOH gradient)
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Reversed-Phase MPLC (C8)
(Methanol/Water gradient)
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Preparative TLC
(CHCl3/MeOH/H2O)
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Click to download full resolution via product page

A flowchart illustrating the key steps in the isolation of Viniferol D.
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Potential Signaling Pathways
While the specific signaling pathways modulated by Viniferol D are still under investigation,

studies on the closely related resveratrol trimer, α-viniferin, provide valuable insights into its

potential anti-inflammatory mechanisms. α-Viniferin has been shown to suppress the

expression of pro-inflammatory genes by inhibiting the NF-κB pathway and activating the Nrf2-

mediated antioxidant response[12]. It is plausible that Viniferol D may exert similar effects due

to its structural similarity.
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Potential Anti-Inflammatory Signaling Pathway of Viniferol D
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A diagram of the potential anti-inflammatory mechanism of Viniferol D.

This guide serves as a foundational resource for the scientific community, providing the

necessary technical details to advance the study of Viniferol D and its potential applications in
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human health. Further research is warranted to fully elucidate its quantitative distribution in Vitis

vinifera and its precise molecular mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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